Cas no 58576-75-3 (5'-Adenylic acid, 2-(pentylthio)-)

• Product Name: 5'-Adenylic acid, 2-(pentylthio)-
• CAS No: 58576-75-3
• MF: C₁₅H₂₄N₅O₇PS
• MW: 449.419122695923
• CID: 341599
• PubChem ID: 9981047
• Update Time: 2025-04-19

5'-Adenylic acid, 2-(pentylthio)- Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, 2-(pentylthio)-
• [(2R,3S,4R,5R)-5-(6-amino-2-pentylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• DTXSID30433625
• ((2R,3S,4R,5R)-5-(6-Amino-2-(pentylthio)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
• 58576-75-3

• Inchi： 1S/C15H24N5O7PS/c1-2-3-4-5-29-15-18-12(16)9-13(19-15)20(7-17-9)14-11(22)10(21)8(27-14)6-26-28(23,24)25/h7-8,10-11,14,21-22H,2-6H2,1H3,(H2,16,18,19)(H2,23,24,25)/t8-,10-,11-,14-/m1/s1
• InChI Key： TZHBLDDWRGIZCN-IDTAVKCVSA-N
• SMILES： S(CCCCC)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)O)O1)O)O)N

Computed Properties

• Exact Mass: 449.11362
• Monoisotopic Mass: 449.11340629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 211Ų

Experimental Properties

• PSA: 186.07